Cas no 1412256-13-3 (Methyl 2-(2-methylquinolin-8-yl)acetate)

• Product Name: Methyl 2-(2-methylquinolin-8-yl)acetate
• CAS No: 1412256-13-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD22100285
• CID: 4595038
• PubChem ID: 70984092
• Update Time: 2025-06-09

Methyl 2-(2-methylquinolin-8-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-methylquinolin-8-yl)acetate
• Methyl 2-Methylquinoline-8-acetate
• 8-Quinolineacetic acid, 2-methyl-, methyl ester
• CS-0049212
• P17132
• methyl2-(2-methylquinolin-8-yl)acetate
• 1412256-13-3
• MVYIDFCWKYEFLL-UHFFFAOYSA-N
• MFCD22100285
• SY048056
• SCHEMBL13739599
• AKOS022883379
• AS-53800
• PB40558
• Methyl 2-(2-methylquinolin-8-yl)acetate

• MDL： MFCD22100285
• Inchi： 1S/C13H13NO2/c1-9-6-7-10-4-3-5-11(13(10)14-9)8-12(15)16-2/h3-7H,8H2,1-2H3
• InChI Key： MVYIDFCWKYEFLL-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=CC2=CC=C(C)N=C12)=O

Computed Properties

• Exact Mass: 215.094628657 g/mol
• Monoisotopic Mass: 215.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2
• Molecular Weight: 215.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Methyl 2-(2-methylquinolin-8-yl)acetate

Methyl 2-(2-methylquinolin-8-yl)acetate: An Overview of a Promising Compound (CAS No. 1412256-13-3)

Methyl 2-(2-methylquinolin-8-yl)acetate (CAS No. 1412256-13-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its unique molecular structure, has been the subject of numerous studies aimed at elucidating its properties and potential uses.

The chemical structure of Methyl 2-(2-methylquinolin-8-yl)acetate consists of a quinoline ring substituted with a methyl group at the 2-position and an acetate ester moiety attached to the 8-position. This specific arrangement imparts unique physical and chemical properties to the compound, making it an interesting candidate for further investigation.

Recent research has highlighted several key aspects of Methyl 2-(2-methylquinolin-8-yl)acetate. In the field of pharmaceuticals, this compound has shown promise as a potential lead molecule for the development of new drugs. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry reported that Methyl 2-(2-methylquinolin-8-yl)acetate exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that the compound could be further optimized to develop novel anticancer agents.

Beyond its pharmaceutical applications, Methyl 2-(2-methylquinolin-8-yl)acetate has also been explored for its potential in materials science. Researchers have investigated its use as a building block for the synthesis of advanced materials with unique optical and electronic properties. A study published in the Journal of Materials Chemistry C demonstrated that derivatives of this compound could be used to create highly efficient organic light-emitting diodes (OLEDs). The unique electronic structure of Methyl 2-(2-methylquinolin-8-yl)acetate allows for fine-tuning of the material's properties, making it suitable for various technological applications.

In the realm of chemical synthesis, Methyl 2-(2-methylquinolin-8-yl)acetate serves as an important intermediate in the preparation of more complex molecules. Its reactivity and stability make it a valuable starting material for synthetic chemists. A recent review article in the Tetrahedron Letters highlighted several synthetic routes that utilize this compound as a key intermediate. These routes often involve multistep processes that leverage the unique reactivity patterns of Methyl 2-(2-methylquinolin-8-yl)acetate, enabling the synthesis of a wide range of functionalized molecules with diverse applications.

The physical properties of Methyl 2-(2-methylquinolin-8-yl)acetate are also noteworthy. It is typically obtained as a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various experimental settings. Its melting point and boiling point are within ranges that make it suitable for handling under standard laboratory conditions.

Safety considerations are an essential aspect when working with any chemical compound. While Methyl 2-(2-methylquinolin-8-yl)acetate is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid potential risks associated with exposure. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Methyl 2-(2-methylquinolin-8-yl)acetate (CAS No. 1412256-13-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development. Whether in pharmaceuticals, materials science, or chemical synthesis, this compound continues to be a focal point for innovative studies aimed at advancing our understanding and utilization of organic chemistry.